Cas no 78930-16-2 (4-Hydroxy-4'-Phenoxybenzophenone)

• Product Name: 4-Hydroxy-4'-Phenoxybenzophenone
• CAS No: 78930-16-2
• MF: C₁₉H₁₄O₃
• MW: 290.312665462494
• MDL: MFCD26527064
• CID: 1797015
• PubChem ID: 13021635
• Update Time: 2025-11-02

4-Hydroxy-4'-Phenoxybenzophenone Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-hydroxyphenyl)(4-phenoxyphenyl)-
• 4-Hydroxy-4'-phenoxybenzophenone
• 4-(4-phenoxybenzoyl)phenol
• (4-Hydroxyphenyl)(4-phenoxyphenyl)methanone
• MFCD26527064
• SCHEMBL10669290
• 78930-16-2
• SY032767
• AC6832
• NS-04841
• (4-hydroxyphenyl)-(4-phenoxyphenyl)methanone
• CS-0455711
• 4-Hydroxy-4 inverted exclamation mark -phenoxybenzophenone
• 4-HYDROXY-4-PHENOXYBENZOPHENONE
• AKOS027257015
• 4-Hydroxy-4'-Phenoxybenzophenone

• MDL： MFCD26527064
• Inchi： 1S/C19H14O3/c20-16-10-6-14(7-11-16)19(21)15-8-12-18(13-9-15)22-17-4-2-1-3-5-17/h1-13,20H
• InChI Key： SBOGNWOCCNXJHZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C(C1C=CC(=CC=1)O)=O

Computed Properties

• Exact Mass: 290.09400
• Monoisotopic Mass: 290.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 4.41550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-Hydroxy-4'-Phenoxybenzophenone

4-Hydroxy-4'-Phenoxybenzophenone (CAS No. 78930-16-2): Properties, Applications, and Industry Insights

4-Hydroxy-4'-Phenoxybenzophenone (CAS No. 78930-16-2) is a specialized organic compound that has garnered significant attention in various industrial and research applications. This benzophenone derivative is known for its unique chemical structure, which combines a hydroxyl group and a phenoxy group, making it a versatile intermediate in the synthesis of advanced materials. The compound's molecular formula is C19H14O3, and it exhibits notable stability under standard conditions, making it suitable for a wide range of applications.

One of the most prominent uses of 4-Hydroxy-4'-Phenoxybenzophenone is in the field of UV stabilizers and photopolymerization initiators. With increasing consumer demand for durable coatings and plastics that resist degradation from sunlight, this compound has become a critical component in formulations designed to enhance product longevity. Researchers are also exploring its potential in advanced materials science, particularly in the development of high-performance polymers and resins.

In recent years, the compound has been the subject of studies focusing on its photochemical properties. For instance, its ability to absorb UV radiation makes it a candidate for use in sunscreen formulations and other personal care products. This aligns with the growing trend toward eco-friendly and sustainable ingredients in cosmetics, as consumers increasingly seek products that offer both efficacy and safety.

The synthesis of 4-Hydroxy-4'-Phenoxybenzophenone typically involves the reaction of 4-hydroxybenzophenone with phenol under controlled conditions. This process yields a high-purity product that meets the stringent requirements of industrial applications. Manufacturers are continually optimizing production methods to improve yield and reduce environmental impact, reflecting the broader industry shift toward green chemistry practices.

From a market perspective, the demand for 4-Hydroxy-4'-Phenoxybenzophenone is expected to grow steadily, driven by its applications in paints and coatings, adhesives, and electronic materials. Industry reports highlight its role in the development of next-generation flexible electronics, where its thermal and optical properties are highly valued. Additionally, its use in 3D printing resins is gaining traction, as the technology becomes more widespread across various sectors.

For researchers and industry professionals, understanding the structure-activity relationship of 4-Hydroxy-4'-Phenoxybenzophenone is crucial for unlocking its full potential. Recent advancements in computational chemistry have enabled more precise predictions of its behavior in different environments, facilitating the design of tailored solutions for specific applications. This interdisciplinary approach underscores the compound's relevance in modern material innovation.

In summary, 4-Hydroxy-4'-Phenoxybenzophenone (CAS No. 78930-16-2) is a multifaceted compound with diverse applications across multiple industries. Its unique properties, coupled with ongoing research and development efforts, position it as a key player in the evolution of advanced materials and sustainable technologies. As the demand for high-performance and environmentally friendly solutions continues to rise, this compound is poised to play an increasingly important role in shaping the future of industrial chemistry.